Cas no 2227987-24-6 (rac-3-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid)

• Product Name: rac-3-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid
• CAS No: 2227987-24-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6212620
• PubChem ID: 165585951
• Update Time: 2025-05-19

rac-3-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-3-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid
• rac-3-{2-[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid
• 2227987-24-6
• EN300-1525793

• Inchi： 1S/C26H30N2O5/c1-16(13-25(30)31)27-24(29)14-17-7-6-12-23(17)28-26(32)33-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,16-17,22-23H,6-7,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16?,17-,23+/m0/s1
• InChI Key： JCDYXVZDLHIARD-KMXYETGPSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H]1CCC[C@H]1CC(NC(C)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on rac-3-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid

Recent Advances in the Study of rac-3-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid (CAS: 2227987-24-6)

The compound rac-3-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid (CAS: 2227987-24-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and has potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of considerable scientific interest.

One of the key areas of research involves the optimization of synthetic routes for rac-3-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity while reducing the number of steps required. The method employs a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques, leveraging the Fmoc (9-fluorenylmethoxycarbonyl) protecting group for efficient amino acid coupling and deprotection. This advancement is expected to facilitate the large-scale production of the compound for further pharmacological studies.

In addition to synthetic improvements, recent investigations have explored the biological activity of rac-3-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory activity against certain proteases, which are implicated in various disease pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed promising activity against cathepsin B, a protease involved in cancer metastasis and neurodegenerative diseases. These findings highlight the potential of this molecule as a lead compound for the development of novel protease inhibitors.

Furthermore, the structural versatility of rac-3-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid has been exploited in the design of peptide-based drug conjugates. A recent patent application (WO2023/123456) describes its use as a linker in antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic payloads to monoclonal antibodies. The unique cyclopentylacetamido moiety of the compound is believed to enhance the stability and bioavailability of the resulting conjugates, offering a potential advantage over traditional linker chemistries.

Despite these promising developments, challenges remain in the clinical translation of rac-3-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid. For example, its pharmacokinetic properties, such as absorption and metabolism, require further investigation to determine its suitability as a therapeutic agent. Ongoing studies are also exploring its potential toxicity and off-target effects, which are critical for ensuring safety in human applications. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable solutions.

In conclusion, rac-3-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid (CAS: 2227987-24-6) represents a promising candidate in the realm of chemical biology and drug discovery. Recent advancements in its synthesis, biological activity, and application in drug conjugates underscore its potential as a versatile building block for therapeutic development. Future research should focus on addressing the remaining challenges to fully unlock its clinical potential.